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Compound of Interest

Compound Name: N-Methylolmaleimide

Cat. No.: B018391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification

methods for N-Methylolmaleimide, a key reagent in bioconjugation and polymer chemistry.

This document details the prevalent synthesis pathway, purification protocols, and relevant

characterization data to assist researchers in obtaining high-purity N-Methylolmaleimide for

their applications.

Introduction
N-Methylolmaleimide (also known as N-hydroxymethylmaleimide) is a bifunctional molecule

featuring a reactive maleimide group and a hydroxyl group. The maleimide moiety readily

participates in Michael addition reactions, particularly with thiol groups found in proteins and

peptides, forming stable thioether bonds. The hydroxyl group offers a handle for further

chemical modification, making N-Methylolmaleimide a valuable crosslinking agent and

building block in the synthesis of functional polymers and bioconjugates. Accurate and

reproducible synthesis and purification of this compound are critical for ensuring the reliability

and efficacy of downstream applications in drug development and materials science.

Synthesis of N-Methylolmaleimide
The primary and most direct method for the synthesis of N-Methylolmaleimide involves the

reaction of maleimide with formaldehyde. This reaction is typically carried out in an aqueous

basic solution.
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Reaction Pathway
The synthesis proceeds via the nucleophilic addition of the deprotonated maleimide nitrogen to

the electrophilic carbonyl carbon of formaldehyde.
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Maleimide

Maleimide Anion

+ OH-

Formaldehyde

N-MethylolmaleimideBase (e.g., NaOH)

+ HCHO, + H2O
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Crude N-Methylolmaleimide

Dissolve in Minimum
Hot Solvent

Hot Filtration
(optional, removes insoluble impurities)

Slow Cooling to Induce
Crystallization

Vacuum Filtration to
Collect Crystals

Wash Crystals with
Cold Solvent

Dry Crystals
(e.g., under vacuum)

Pure N-Methylolmaleimide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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